Cas no 2034262-15-0 (N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide)

• Product name: N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide
• CAS No: 2034262-15-0
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5961419
• PubChem ID: 119101568

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide
• F6512-9018
• N-[(5-methyl-1,2-oxazol-4-yl)methyl]-1-benzofuran-2-carboxamide
• 2034262-15-0
• AKOS026702040
• N-((5-methylisoxazol-4-yl)methyl)benzofuran-2-carboxamide

• Inchi： 1S/C14H12N2O3/c1-9-11(8-16-19-9)7-15-14(17)13-6-10-4-2-3-5-12(10)18-13/h2-6,8H,7H2,1H3,(H,15,17)
• InChI Key： QUSFTIKXSMLDRK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(NCC1C=NOC=1C)=O

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų
• XLogP3: 2.3

Additional information on N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 2034262-15-0): A Comprehensive Overview

N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 2034262-15-0) is a novel heterocyclic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique benzofuran and oxazole moieties, exhibits a range of potential applications, making it a subject of ongoing research and development. In this article, we delve into the chemical properties, synthesis, applications, and market potential of this intriguing molecule.

The molecular structure of N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide combines the benzofuran core, known for its biological activity, with a 5-methyl-1,2-oxazol-4-yl group, which enhances its reactivity and binding affinity. This combination makes the compound a promising candidate for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential in targeting specific enzymes and receptors, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in heterocyclic compounds for drug development?" N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide addresses this query by offering a fresh perspective on the design of bioactive molecules. Its benzofuran-2-carboxamide scaffold is particularly noteworthy, as it has been linked to neuroprotective and antioxidant properties, which are highly relevant in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In the agrochemical sector, N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide is being investigated for its potential as a plant growth regulator and pesticide. The compound's ability to interfere with specific metabolic pathways in pests makes it a viable alternative to traditional chemicals, aligning with the global shift toward sustainable agriculture. Farmers and researchers alike are searching for "eco-friendly pest control solutions," and this compound could provide a viable answer.

The synthesis of N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Recent advancements in green chemistry have also influenced its production, with researchers exploring catalyst-free and solvent-free methods to reduce environmental impact.

Market trends indicate a rising demand for N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide, driven by its versatility and potential in high-growth sectors. Pharmaceutical companies are particularly interested in its bioavailability and low toxicity, which are critical factors in drug development. Meanwhile, agrochemical firms are evaluating its cost-effectiveness and efficacy in field trials. The compound's patent status and regulatory approvals are also key considerations for investors and stakeholders.

In conclusion, N-(5-methyl-1,2-oxazol-4-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 2034262-15-0) represents a cutting-edge innovation in the realm of heterocyclic chemistry. Its diverse applications, from pharmaceuticals to agrochemicals, underscore its significance in addressing some of the most pressing challenges in these industries. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable agricultural solutions.